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Compound of Interest

Compound Name: (Z)-SU14813

Cat. No.: B10752453

Get Quote

For researchers and drug development professionals, the lifecycle of a chemical compound

extends beyond its experimental use to its safe and compliant disposal. (Z)-SU14813, a multi-

targeted tyrosine kinase inhibitor, requires meticulous handling not only during application but

also in its disposal to ensure laboratory safety and environmental protection. In the absence of

explicit disposal directives for this specific compound, it is imperative to adhere to the general

principles of hazardous chemical waste management. All materials contaminated with (Z)-
SU14813 must be treated as hazardous waste.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is crucial to consult your institution's

Environmental Health & Safety (EH&S) department for guidance that aligns with local, state,

and national regulations. Always handle (Z)-SU14813 and its waste products within a certified

chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including

a lab coat, chemical-resistant gloves, and safety goggles.

Step-by-Step Disposal Protocol
The proper disposal of (Z)-SU14813 involves a systematic process of segregation,

containment, labeling, and removal by a certified hazardous waste management service.
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1. Waste Segregation: At the point of generation, separate waste streams to prevent

unintended chemical reactions and to facilitate proper disposal. Do not mix (Z)-SU14813 waste

with other waste types unless specifically instructed to do so by your EH&S department.

Solid Waste: This includes unused or expired (Z)-SU14813 powder, as well as contaminated

consumables such as gloves, pipette tips, and weigh boats.

Liquid Waste: This category comprises solutions containing (Z)-SU14813, including stock

solutions, experimental media, and solvent rinsates. A common solvent for this compound is

Dimethyl Sulfoxide (DMSO), which is a combustible liquid and should be handled

accordingly.

Sharps Waste: Any needles, syringes, or other sharp objects contaminated with (Z)-
SU14813 must be segregated into designated sharps containers.

2. Containment and Labeling:

Solid and Liquid Waste: Use separate, leak-proof, and chemically compatible containers for

solid and liquid waste. For instance, a glass container is suitable for organic solvents like

DMSO.[1] Containers should be kept securely closed when not in use.

Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name "

(Z)-SU14813," and the names and approximate concentrations of any other constituents,

such as solvents.

3. Storage: Store sealed and labeled hazardous waste containers in a designated, well-

ventilated, and secure area away from general laboratory traffic, pending collection.

4. Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's EH&S department or a licensed hazardous waste disposal contractor. Under no

circumstances should (Z)-SU14813 or its contaminated materials be disposed of in the regular

trash or poured down the drain.[1]

Quantitative Data Summary
The following table summarizes key quantitative information relevant to the handling and

disposal of (Z)-SU14813.
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Property Value Citation

Molecular Weight 442.48 g/mol [2]

Solubility in DMSO ≥ 88 mg/mL [2]

Recommended Storage Store at -20°C for up to 1 year [3]

Experimental Protocol Reference
Detailed experimental protocols for the use of (Z)-SU14813 can provide insight into the types of

waste that will be generated. For example, in vitro cell-based assays often involve dissolving

the compound in DMSO to create a stock solution, which is then further diluted in cell culture

media. The resulting waste would consist of contaminated media, cells, and plasticware, all of

which must be disposed of as hazardous chemical waste.

Visualizing the Disposal Workflow
To further clarify the proper disposal pathway for (Z)-SU14813, the following diagrams illustrate

the decision-making process and the overall experimental workflow leading to waste

generation.
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Identify (Z)-SU14813 Waste

Solid Waste
(e.g., unused powder, contaminated gloves)

Type of Waste

Liquid Waste
(e.g., solutions in DMSO, aqueous buffers)

Type of Waste

Sharps Waste
(e.g., contaminated needles, syringes)

Type of Waste

Collect in a designated,
sealed hazardous waste container.

Collect in a compatible,
leak-proof hazardous waste container.

Collect in a designated
sharps container for hazardous waste.

Label container with 'Hazardous Waste',
'(Z)-SU14813', and all components.

Store in a designated, secure area.

Arrange for pickup by certified
hazardous waste disposal service.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of (Z)-SU14813 waste.
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Experimental Protocol

Waste Generation

Weigh (Z)-SU14813
(Solid)

Dissolve in DMSO
(Liquid)

Perform Experiment
(e.g., cell culture assay)

Solid Waste
(weigh boat, gloves)

generates

Liquid Waste
(unused solution, contaminated media)

generates

Sharps Waste
(if applicable)

generates

Proper Disposal
(as per workflow)

Click to download full resolution via product page

Caption: Experimental workflow leading to the generation of (Z)-SU14813 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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